isonicotinaldehyde (7-ethyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)hydrazone

• IUPAC Name: 7-ethyl-3-methyl-8-[(2E)-2-(pyridin-4-ylmethylidene)hydrazinyl]purine-2,6-dione
• InChI: InChI=1S/C14H15N7O2/c1-3-21-10-11(20(2)14(23)18-12(10)22)17-13(21)19-16-8-9-4-6-15-7-5-9/h4-8H,3H2,1-2H3,(H,17,19)(H,18,22,23)/b16-8+
• InChI Key: IFELWWSVVCCJOC-LZYBPNLTSA-N
• Canonical SMILES: CCN1C2=C(N=C1NN=CC3=CC=NC=C3)N(C(=O)NC2=O)C
• Isomeric SMILES: CCN1C2=C(N=C1N/N=C/C3=CC=NC=C3)N(C(=O)NC2=O)C
• Molecular Formula: C14H15N7O2
• Molecular Weight: 313.31 g/mol

Description

The compound is a hydrazone derivative of isonicotinaldehyde. Hydrazone derivatives are often used in organic synthesis and in the development of pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a purine ring (a type of heterocyclic aromatic ring), which is a common structure in biological molecules. The compound also contains hydrazone and aldehyde functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of a purine ring in the structure could suggest that the compound is likely to be soluble in polar solvents.

Future Directions

The future directions for research into this compound would likely depend on its biological activity. If it shows promising activity in initial tests, it could be further optimized and eventually tested in clinical trials.